Cas no 6093-59-0 (3,4,5-Trihydroxycinnamic Acid)

3,4,5-Trihydroxycinnamic Acid Properties

Names and Identifiers

• (2E)-3-(3,4,5-trihydroxyphenyl)prop-2-enoic acid
• (E)-3-(3,4,5-trihydroxyphenyl)prop-2-enoic acid
• 3-(3,4,5-trihydroxyphenyl)acrylic acid
• 3,4,5-trihydroxycinnamic acid
• 3,4,5-trihydroxy-trans-cinnamic acid
• 3,4,5-Trihydroxy-trans-zimtsaeure
• 3-(3,4,5-Trihydroxyphenyl)-2-propenoic acid
• NSC 153688
• (E)-3-(3，4，5-Trihydroxyphenyl)acrylic acid
• NSC153688
• CHEMBL228045
• NSC 153688; 3-(3,4,5-Trihydroxyphenyl)-2-propenoic Acid;
• EN300-6736736
• LCZC2176
• CHEBI:229990
• 709007-50-1
• (E)-3,4,5-Trihydroxycinnamic Acid
• 3-(3,4,5-trihydroxyphenyl)prop-2-enoic acid
• 6093-59-0
• E84523
• 2-Propenoic acid, 3-(3,4,5-trihydroxyphenyl)-, (2E)-
• 3.4.5-Trioxyzimtsaure
• NSC-153688
• SCHEMBL514058
• BS-50339
• AKOS006276355
• (2E)-3-(3,4,5-TRIHYDROXYPHENYL)PROP-2-ENOIC ACID
• G83517
• (E)-3-(3,4,5-TRIHYDROXYPHENYL)ACRYLIC ACID
• +Expand

• InChIKey： ACEAELOMUCBPJP-OWOJBTEDSA-N
• Inchi： InChI=1S/C9H8O5/c10-6-3-5(1-2-8(12)13)4-7(11)9(6)14/h1-4,10-11,14H,(H,12,13)/b2-1+
• SMILES： OC(=O)\C=C\c1cc(O)c(O)c(O)c1

Computed Properties

• Exact Mass: 196.03700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.037173
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 98

Experimental Properties

• LogP: 0.90120
• PSA: 97.99000
• Refractive Index: 1.756
• Boiling Point: 501.5°C at 760 mmHg
• Melting Point: 210 ºC
• Flash Point: 271.2°C
• Solubility: Slightly soluble (22 g/l) (25 º C),
• Density: 1.630±0.06 g/cm3 (20 ºC 760 Torr),